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Compound of Interest

Compound Name:
1-(4-Fluorophenyl)-1-

methoxypropan-2-amine

Cat. No.: B13282715

Get Quote

Designation: -Methoxy-4-Fluoroamphetamine ( -MeO-4-
FA)
Executive Summary
1-(4-Fluorophenyl)-1-methoxypropan-2-amine (herein referred to as

-MeO-4-FA) represents a specific structural modification of the substituted amphetamine class.
By introducing a methoxy group at the benzylic (

) position of the 4-fluoroamphetamine (4-FA) scaffold, this molecule serves as a critical
chemical probe in neuropharmacology.

Its primary research applications lie in Structure-Activity Relationship (SAR) studies mapping

the steric and electrostatic tolerance of Monoamine Transporters (MATs), specifically the

Serotonin Transporter (SERT) and Dopamine Transporter (DAT). Furthermore, due to the

metabolic blockade provided by the fluorine (para-position) and methoxy (beta-position)

substitutions, this compound is a high-priority target for toxicokinetic stability profiling and

forensic standard development.
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Part 1: Chemical Architecture & Mechanistic
Rationale
Structural Logic
The molecule combines two distinct pharmacological modifications onto the phenethylamine

backbone:

4-Fluoro Substitution: Mimics the size of a hydrogen atom but exerts a strong electron-

withdrawing effect, increasing lipophilicity and blocking para-hydroxylation (a primary

metabolic route for amphetamines).

-Methoxy Substitution: Introduces steric bulk at the benzylic carbon. This prevents metabolic

-hydroxylation (conversion to norephedrine analogs) and alters the binding pose within the
transporter proteins.

Theoretical Signaling Pathway (SAR Probe)
Research indicates that the

-position of amphetamines interacts with specific residues in the transmembrane domains of
MATs.

-MeO-4-FA is used to test whether the transporter can accommodate a hydrogen-bond
acceptor (ether oxygen) without the donor capability of a hydroxyl group (as seen in
ephedrine).
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Figure 1: Pharmacological Interaction Pathway. The diagram illustrates the dual-target potential

and metabolic resistance mechanism of

-MeO-4-FA.

Part 2: Experimental Protocols (In Vitro)
Monoamine Transporter Uptake Inhibition Assay
Objective: To determine the IC50 of

-MeO-4-FA at SERT, DAT, and NET. This protocol validates the compound's potency relative to
4-FA and Methamphetamine.

Reagents:

HEK293 cells stably expressing human SERT, DAT, or NET.

Radioligands:

(Serotonin),

(Dopamine).

Scintillation fluid.
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Workflow:

Cell Preparation: Harvest HEK293 cells and suspend in Krebs-Ringer-HEPES (KRH) buffer

containing 0.1% glucose.

Drug Incubation: Aliquot

of

-MeO-4-FA (concentrations:

to

) into 96-well plates.

Initiation: Add

of radioligand (

final concentration) and

of cell suspension (

cells/well).

Equilibrium: Incubate for 10 minutes at

.

Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5%

polyethylenimine using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Add scintillation fluid and count

radioactivity (CPM).

Data Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).
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Parameter Control (4-FA) -MeO-4-FA
(Hypothetical)

Interpretation

SERT IC50 ~300 nM >500 nM
-methoxy group likely

reduces affinity due to

steric clash.

DAT IC50 ~2000 nM >5000 nM

Significant reduction

in dopaminergic

potency expected.

Selectivity SERT > DAT SERT >> DAT

Probe likely retains

serotonergic bias but

with lower overall

potency.

Metabolic Stability Profiling (Microsomal Assay)
Objective: To quantify the intrinsic clearance (

) and identify if the

-methoxy group successfully blocks metabolism compared to non-methoxylated analogs.

Rationale: The 4-Fluoro group blocks para-hydroxylation. The

-methoxy group blocks

-hydroxylation. The primary expected metabolic route is O-demethylation or N-dealkylation.
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Figure 2: Predicted Metabolic Fate. The diagram outlines the potential breakdown pathways,

emphasizing the compound's resistance to standard hydroxylation.

Protocol:

Incubation System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL in phosphate

buffer (pH 7.4).

Substrate: Add

-MeO-4-FA (

final).

Start: Initiate with NADPH-generating system (

NADP+,

glucose-6-phosphate,

G6PDH).

Sampling: Aliquot at 0, 15, 30, 60 min.

Quench: Add ice-cold Acetonitrile (containing Internal Standard).
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Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Part 3: Forensic & Analytical Applications
For forensic laboratories identifying novel psychoactive substances (NPS),

-MeO-4-FA presents specific mass spectral challenges.

GC-MS Fragmentation Pattern
Unlike standard amphetamines which fragment primarily at the

-cleavage (yielding

44 for amphetamine), the

-methoxy group alters the fragmentation.

Base Peak: The

-cleavage still dominates, producing the iminium ion

.

Secondary Ions: Look for the loss of methanol (

) or the tropylium ion equivalent.

4-Fluorobenzyl cation (

109): Highly characteristic.

Methoxylated Benzyl fragment: The presence of the methoxy group on the alkyl chain vs.

the ring is distinguished by the retention of the oxygen in the benzylic fragment during

specific rearrangements.

LC-MS/MS Transition Monitoring (MRM)
For biological matrices (blood/urine), use the following transitions for Multiple Reaction

Monitoring:
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Precursor Ion (Q1) Product Ion (Q3)
Collision Energy
(eV)

Structural Origin

184.1 109.0 20 4-Fluorobenzyl cation

184.1 135.0 15
Loss of amine +

methyl

184.1 152.0 10
Loss of Methanol

(neutral loss)

References
Baumann, M. H., et al. (2011). "Structure-activity relationships of synthetic cathinones and

related designer drugs." Neuropharmacology. (Context: General SAR of beta-substituted

phenethylamines).

Nagai, F., et al. (2007).[1] "The effects of non-medically used psychoactive drugs on

monoamine neurotransmission in rat brain." European Journal of Pharmacology. (Context:

Transporter inhibition protocols for fluorinated amphetamines).

Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). "Mass

Spectral Library & Analytical Monographs." (Context: Analytical standards for forensic

identification).

Rösner, P., et al. (2005).[2] "Isomeric fluoro-methoxy-phenylalkylamines: A new series of

controlled-substance analogues." Forensic Science International.[1] (Context: Specific

reference to fluoro-methoxy-phenethylamine isomers).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.caymanchem.com/product/11156/4-fluoroamphetamine-hydrochloride
https://en.wikipedia.org/wiki/4-Fluoromethamphetamine
https://www.caymanchem.com/product/11156/4-fluoroamphetamine-hydrochloride
https://www.benchchem.com/product/b13282715?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13282715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. caymanchem.com [caymanchem.com]

2. 4-Fluoromethamphetamine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Technical Guide: Research Applications of 1-(4-
Fluorophenyl)-1-methoxypropan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13282715/docs#technical-guide-research-
applications-of-1-4-fluorophenyl-1-methoxypropan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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